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Compound of Interest

Compound Name: 2,4-Dichloro-5-nitropyridine

Cat. No.: B033049 Get Quote

Essential Safety and Handling Guide for 2,4-
Dichloro-5-nitropyridine
This guide provides critical safety and logistical information for the handling and disposal of

2,4-Dichloro-5-nitropyridine (CAS No: 4487-56-3) in a laboratory setting. The following

protocols are designed for researchers, scientists, and drug development professionals to

ensure safe operational procedures and mitigate potential hazards.

Hazard Identification and Personal Protective Equipment
2,4-Dichloro-5-nitropyridine is a chemical compound that poses several health risks. It is

classified as causing skin and eye irritation, and may cause respiratory irritation.[1][2][3] Some

reports also indicate it is toxic if swallowed.[1][2] Therefore, strict adherence to safety protocols

and the use of appropriate personal protective equipment (PPE) are mandatory.
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Hazard Classification GHS Hazard Statement Signal Word

Skin Irritation (Category 2) H315: Causes skin irritation Warning

Eye Irritation (Category 2)
H319: Causes serious eye

irritation
Warning

Specific target organ toxicity —

single exposure (Category 3)

H335: May cause respiratory

irritation
Warning

Acute Toxicity, Oral (Category

3)
H301: Toxic if swallowed Danger

Source: GHS information provided by companies to the ECHA C&L Inventory.[2]

Recommended Personal Protective Equipment (PPE)

The following table outlines the necessary PPE for handling 2,4-Dichloro-5-nitropyridine. This

selection is based on a comprehensive risk assessment to protect against chemical splashes,

inhalation of dust, and skin contact.
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Body Part PPE Item
Standard/Specificat
ion

Rationale

Hands

Chemical-resistant

gloves (Nitrile rubber

or PVC

recommended)

EN 374

To prevent skin

contact and irritation.

[4] Double gloving is

recommended for

enhanced protection.

[5]

Eyes/Face

Chemical splash

goggles and face

shield

ANSI Z87.1 / EN 166

To protect eyes and

face from splashes

and dust.[6][7] A face

shield should be worn

over goggles when

there is a risk of

explosion or

significant splash

hazard.[6]

Body

Chemical-resistant

laboratory coat or

overalls

To protect skin and

personal clothing from

contamination.[4][8]

Respiratory

NIOSH-approved

respirator (e.g., N95

dust mask for solids)

Required if handling

outside of a fume

hood or if dust

formation is likely.[9]

Use must comply with

a respiratory

protection program.[6]

Feet
Closed-toe, chemical-

resistant shoes

To protect feet from

spills.[6]

Operational Plan: Handling and Experimental
Protocol
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All handling of 2,4-Dichloro-5-nitropyridine must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[8]

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[7]

Don all required PPE as specified in the table above.

Weighing and Transfer:

Handle the compound as a solid. To minimize dust, carefully uncap the container.

Use a spatula to transfer the desired amount of the chemical to a tared weighing vessel.

Close the primary container tightly immediately after use.

In Solution:

When preparing solutions, add the solid 2,4-Dichloro-5-nitropyridine to the solvent

slowly to avoid splashing.

If the process involves heating, ensure it is done in a controlled manner with appropriate

apparatus to prevent uncontrolled reactions.

Post-Handling:

Thoroughly clean the work area after use.

Decontaminate all equipment that has come into contact with the chemical.

Remove PPE carefully to avoid self-contamination. The outer pair of gloves should be

removed first.

Wash hands thoroughly with soap and water after removing gloves.[4]
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Disposal Plan
Proper disposal of 2,4-Dichloro-5-nitropyridine and its containers is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation and Collection:

Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weighing

paper, pipette tips), in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing 2,4-Dichloro-5-nitropyridine in a separate,

sealed, and clearly labeled hazardous waste container.

Do not mix with incompatible waste streams. Specifically, avoid mixing with strong

oxidizing agents, strong acids, or strong bases.[7]

Halogenated organic waste should be collected separately from non-halogenated waste

streams.

Empty Containers: Rinse empty containers three times with a suitable solvent. The rinsate

must be collected and disposed of as hazardous liquid waste.[10] After rinsing, the container

can be disposed of as regular laboratory glass or plastic waste, with the label defaced.

Disposal Procedure:

All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or equivalent authority.[10] Do not pour chemical waste down the drain.

Ensure all waste containers are properly labeled with the contents and associated hazards.

Workflow for Safe Handling of 2,4-Dichloro-5-
nitropyridine
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Caption: Workflow for the safe handling and disposal of 2,4-Dichloro-5-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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